Cas no 7492-29-7 (Isoquinazepon)

• Product Name: Isoquinazepon
• CAS No: 7492-29-7
• MF: C₁₈H₁₇ClN₂O
• MW: 312.793383359909
• CID: 884420
• PubChem ID: 24107
• Update Time: 2025-06-23

Isoquinazepon Chemical and Physical Properties

Names and Identifiers

• Clazolam
• 2-Chloro-5,9,10,14b-tetrahydro-5-methylisoquino[2,1-d][1,4]benzodiazepin-6(7H)-one
• 41-123
• 5,9,10,14b-Tetrahydro-2-chloro-5-methylisoquino[2,1-d][1,4]benzodiazepin-6(7H)-one
• Isoquinazepon
• 2-Chloro-5-methyl-5,9,10,14B-tetrahydroisoquino[2,1-D][1,4]benzodiazepin-6(7H)-one
• Aids016269
• Aids-016269
• NS00126819
• 1-Diazo-2-naphthol-4-sulfonicacid
• Clazolomum
• GYR9E8U0NH
• SAH-1123
• ISOQUINO(2,1-D)(1,4)BENZODIAZEPIN-6(7H)-ONE, 2-CHLORO-5,9,10,14B-TETRAHYDRO-5-METHYL-, (-)-
• 2-Chlor-5,6,7,9,10,14b-hexahydro-5-methylisochino(2,1-d)(1,4)benzodiazepin-6-on
• Isoquino(2,1-d)(1,4)benzodiazepin-6(5H)-one, 2-chloro-7,9,10,14b-tetrahydro-5-methyl-
• UNII-RV8R0M5NDC
• Tox21_111924
• CHEBI:177528
• (+)-2-Chlor-5,9,10,14b-tetrahydro-5-methylisochino(2,1-d)(1,4)benzodiazepin-6(7H)-on
• DSSTox_CID_26249
• YJ53T77095
• RV8R0M5NDC
• 2-Chloro-5-methyl-6,7,9,10-tetrahydro-5H-isoquino(2,1-d)(1,4)benzodiazepin-6-one
• (+)-2-Chlor-5,9,10,14b-tetrahydro-5-methylisochino(2,1-d)(1,4)benzodiazepin-6(7H)-on [IUPAC]
• DTXSID50274072
• CLAZOLAM, (+)-
• YAQKGZXXQNKEET-UHFFFAOYSA-N
• CLAZOLAM [USAN]
• Clazolam (USAN/INN)
• (+)-2-Chloro-5-methyl-5,9,10-tetrahydro-(7H)-isoquinolino[2,1-d]-benzo[1,4]-diazepin-6-one
• AKOS024324088
• 10243-45-5
• Clazolam [USAN:INN]
• NSC 339128
• Isoquino(2,1-d)(1,4)benzodiazepin-6(7H)-one, 5,9,10,14b-tetrahydro-2-chloro-5-methyl-, L-
• (+)-2-Chloro-5-methyl-5,6,9,10-tetrahydro-(7H)-isoquinolino(2,1-d)-benzo(1,4)-diazepin-6-one
• 2-Chloro-5,9,10,14b-tetrahydro-5-me-isoquino(2,1-d)(1,4)benzodiazepin-6(7H)-one
• Isoquino[2,4]benzodiazepin-6(7H)-one, 5,9,10,14b-tetrahydro-2-chloro-5-methyl-
• Isoquino[2,4]benzodiazepin-6(5H)-one, 2-chloro-7,9,10,14b-tetrahydro-5-methyl-
• 2-Chlor-5,6,7,9,10,14b-hexahydro-5-methylisochino(2,1-d)(1,4)benzodiazepin-6-on [IUPAC]
• (-)-5,9,10,14b-Tetrahydro-2-chloro-5-methylisoquino[2,1-d][1,4]benzodiazepin-6(7H)-one
• 7492-29-7
• Isoquino(2,1-d)(1,4)benzodiazepin-6(7H)-one, 5,9,10,14b-tetrahydro-2-chloro-5-methyl-
• Q5130404
• NSC-339128
• NSC339128
• D03531
• UNII-GYR9E8U0NH
• Clazolamum [INN-Latin]
• 2-chloro-5-methyl-7,9,10,14b-tetrahydroisoquinolino[2,1-d][1,4]benzodiazepin-6-one
• WLN: T C6 B676 KN MVN&TT&J N1 RG
• Isoquino[2,4]benzodiazepin-6(7H)-one, 2-chloro-5,9,10,14b-tetrahydro-5-methyl-
• Isoquino(2,1-d)(1,4)benzodiazepin-6(7H)-one, 5,9,10,14b-tetrahydro-2-chloro-5-methyl-, D-
• Clazolamum
• BRN 0760885
• SCHEMBL635419
• DSSTox_RID_81476
• NCGC00160595-01
• SMR001874862
• Isoquino(2,1-d)(1,4)benzodiazepin-6(7H)-one, 2-chloro-5,9,10,14b-tetrahydro-5-methyl-
• Clazolam, (-)-
• Clazolam (+)
• CHEMBL1723823
• 2-Chloro-5,10,14b-tetrahydro-5-methylisoquino[2,1-d][1,4]-benzodiazepin-6(7H)-one
• 10171-69-4
• CAS-7492-29-7
• CLAZOLAM [INN]
• 2-Chloro-5,9,10,14b-tetrahydro-5-methylisoquino[2,1-d][1,4]-benzodiazepin-6(7H)-one
• ISOQUINO(2,1-D)(1,4)BENZODIAZEPIN-6(7H)-ONE, 2-CHLORO-5,9,10,14B-TETRAHYDRO-5-METHYL-, (+)-
• (+)-Clazolam
• D-2-Chloro-5-methyl-6,7,9,10-tetrahydro-5H-isoquino(2,1-d)(1,4)benzodiazepin-6-one
• 2-Chloro-5,9,10,14b-tetrahydro-5-methylisoquino(2,1-d)(1,4)-benzodiazepin-6(7H)-one
• (+)-2-Chloro-5,9,10,14b-tetrahydro-5-methylisoquino[2,1-d][1,4]benzodiazepin-6(7H)-one
• MLS003170948
• UNII-YJ53T77095
• L-2-Chloro-5-methyl-6,7,9,10-tetrahydro-5H-isoquino(2,1-d)(1,4)benzodiazepin-6-one
• DSSTox_GSID_46249

• Inchi： 1S/C18H17ClN2O/c1-20-16-7-6-13(19)10-15(16)18-14-5-3-2-4-12(14)8-9-21(18)11-17(20)22/h2-7,10,18H,8-9,11H2,1H3
• InChI Key： YAQKGZXXQNKEET-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1C3C=CC=CC=3CCN1CC(N2C)=O

Computed Properties

• Exact Mass: 312.1029409g/mol
• Monoisotopic Mass: 312.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.1689 (rough estimate)
• Refractive Index: 1.5800 (estimate)

Additional information on Isoquinazepon

The Chemical Profile and Emerging Applications of Isoquinazepon (CAS No. 7492-29-7)

Isoquinazepon, identified by its chemical abstracts service number CAS No. 7492-29-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, characterized by its complex nitrogen-containing ring system, exhibits a unique set of chemical and biological properties that make it a subject of extensive research. The structural framework of Isoquinazepon incorporates elements that are reminiscent of several pharmacologically active molecules, suggesting potential therapeutic applications.

The molecular structure of CAS No. 7492-29-7 consists of a fused ring system containing nitrogen atoms, which is a common motif in many bioactive natural products and synthetic drugs. This structural feature contributes to the compound's ability to interact with biological targets in a specific manner, often leading to the development of novel pharmacological agents. The nitrogen atoms in the ring system can participate in hydrogen bonding, coordination, and other forms of non-covalent interactions, which are critical for binding affinity and selectivity in drug design.

In recent years, the study of Isoquinazepon has been extended to explore its potential as a scaffold for drug discovery. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding. For instance, studies have indicated that derivatives of CAS No. 7492-29-7 may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory pathways. These findings have opened up avenues for investigating its role in treating conditions such as arthritis and other inflammatory disorders.

The synthesis of Isoquinazepon and its derivatives has been a focus of synthetic organic chemistry efforts. The development of efficient synthetic routes allows for the production of structurally diverse analogs, enabling researchers to fine-tune the biological activity of these compounds. Advances in catalytic methods and asymmetric synthesis have particularly enhanced the accessibility of enantiomerically pure forms of CAS No. 7492-29-7, which is crucial for evaluating their pharmacological properties without interference from racemic impurities.

One of the most compelling aspects of Isoquinazepon is its potential application in medicinal chemistry as a lead compound for further optimization. The presence of multiple functional groups within its structure provides numerous opportunities for chemical modification, allowing chemists to explore various pharmacophoric elements. This flexibility has led to the identification of several promising derivatives that exhibit improved potency, selectivity, and pharmacokinetic profiles compared to the parent compound.

Recent computational studies have also shed light on the binding interactions between CAS No. 7492-29-7 and its target proteins. Molecular docking simulations have been used to predict how this compound might bind to specific enzyme active sites or receptor pockets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by helping to rationalize structure-activity relationships and guide the design of next-generation analogs.

The pharmaceutical industry has taken note of the promising properties of Isoquinazepon, leading to several ongoing clinical trials and preclinical studies aimed at evaluating its therapeutic potential. Initial results from these studies suggest that certain derivatives may offer significant benefits in treating neurological disorders, where modulation of neurotransmitter systems is key. The ability of CAS No. 7492-29-7 to interact with multiple biological targets makes it an attractive candidate for developing multi-target drugs, which are increasingly recognized for their potential to address complex diseases more effectively than single-target agents.

Environmental considerations have also been integrated into the research on Isoquinazepon. Efforts are being made to develop sustainable synthetic methodologies that minimize waste and reduce environmental impact. Green chemistry principles are being applied to optimize reaction conditions, use renewable starting materials, and employ catalytic systems that enhance efficiency while reducing byproduct formation. These initiatives align with broader goals in pharmaceutical research to ensure that new drugs are developed responsibly.

The future prospects for CAS No. 7492-29-7 appear promising, with ongoing research expected to yield new insights into its biological activities and therapeutic applications. Collaborative efforts between academic institutions and industry partners will likely accelerate the discovery process, leading to faster translation from laboratory findings to clinical use. As our understanding of the compound's properties continues to grow, so too will its potential contributions to human health.